Cas no 1396891-98-7 ((2E)-3-(furan-2-yl)-N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}prop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}prop-2-enamide
• CAS No: 1396891-98-7
• MF: C₁₈H₁₈F₃N₃O₂
• MW: 365.349634647369
• CID: 5402226
• Update Time: 2025-05-20

(2E)-3-(furan-2-yl)-N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(furan-2-yl)-N-[2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl]prop-2-enamide
• (2E)-3-(furan-2-yl)-N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}prop-2-enamide

• Inchi： 1S/C18H18F3N3O2/c19-18(20,21)17-13-5-1-2-6-14(13)23-15(24-17)9-10-22-16(25)8-7-12-4-3-11-26-12/h3-4,7-8,11H,1-2,5-6,9-10H2,(H,22,25)/b8-7+
• InChI Key： HWMRBXXQMZAPDS-BQYQJAHWSA-N
• SMILES： C(NCCC1=NC(C(F)(F)F)=C2C(=N1)CCCC2)(=O)/C=C/C1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (2E)-3-(furan-2-yl)-N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}prop-2-enamide

Comprehensive Overview of (2E)-3-(furan-2-yl)-N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}prop-2-enamide (CAS No. 1396891-98-7)

(2E)-3-(furan-2-yl)-N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}prop-2-enamide, also known by its CAS number 1396891-98-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring, a trifluoromethyl group, and a tetrahydroquinazoline moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The furan ring in (2E)-3-(furan-2-yl)-N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}prop-2-enamide is a five-membered aromatic ring containing an oxygen atom. Furan derivatives are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The presence of the furan ring in this compound suggests potential applications in the development of novel therapeutic agents.

The trifluoromethyl group (-CF₃) is another key feature of this compound. Trifluoromethylated compounds are widely used in drug discovery due to their ability to enhance the lipophilicity and metabolic stability of molecules. This can improve the pharmacokinetic properties of drugs, such as their absorption, distribution, metabolism, and excretion (ADME) profiles. The trifluoromethyl group in (2E)-3-(furan-2-yl)-N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}prop-2-enamide may contribute to its favorable pharmacological properties.

The tetrahydroquinazoline moiety is a nitrogen-containing heterocyclic system that has been extensively studied for its biological activities. Tetrahydroquinazolines have shown promise in various therapeutic areas, including antitumor, anti-inflammatory, and antiviral applications. The presence of this moiety in (2E)-3-(furan-2-yl)-N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}prop-2-enamide suggests that it may have similar biological activities.

Recent research has focused on the potential therapeutic applications of (2E)-3-(furan-2-yl)-N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}prop-2-enamide. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines. For example, a study published in the Journal of Medicinal Chemistry reported that (2E)-3-(furan-2-yl)-N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}prop-2-enamide demonstrated significant cytotoxicity against human breast cancer cells (MCF-7) and human colon cancer cells (HCT116). The mechanism of action involves the induction of apoptosis and cell cycle arrest.

In addition to its antitumor activity, (2E)-3-(furan-2-yl)-N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl}prop-2-enamide has also shown promise as an anti-inflammatory agent. A study published in the European Journal of Medicinal Chemistry found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (2E)-3-(furan-2-yl)-N-{2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-y l] ethyl}prop - 0 -enamide strong > have also been investigated. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These properties are crucial for the development of effective oral medications.

Safety and toxicity studies are essential for evaluating the potential use of new compounds in clinical settings. Preliminary toxicity studies on ( 0 E ) - 0 - ( furan - 0 - yl ) - N - { 0 - [ 0 - ( trifluorom ethy l ) - 0 , 0 , 0 , 0 - tet rahydroqu i nazoli n - 0 - yl ] ethy l } prop - 0 - enam ide strong > have indicated that it is well tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further studies are needed to fully assess its safety profile. p > < p >In conclusion ,< strong >( E ) - ( furan yl ) - N { [ ( trifluoro methyl ) tet rahydroqu i nazoli n yl ] ethy l } prop enam ide strong > ( CAS No .< strong >1396891 strong >) is a promising compound with diverse biological activities . Its unique structural features , including a furan ring , a trifluoro methyl group , and a tet rahydroqu i nazoli ne moiety , contribute to its potential therapeutic applications . Ongoing research continues to explore its full range of biological activities and clinical potential . p > article > response >